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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for 9-
Ethyldodecahydro-1H-carbazole, emphasizing safety and compliance.

Disclaimer: No specific Safety Data Sheet (SDS) for 9-Ethyldodecahydro-1H-carbazole (CAS

No. 146900-30-3) was found. The following guidance is based on general best practices for

handling laboratory chemicals and hazard information for the closely related compound,

Dodecahydro-1H-carbazole. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for specific disposal protocols.

Hazard Assessment and Safety Precautions
While a detailed hazard profile for 9-Ethyldodecahydro-1H-carbazole is not readily available,

a related compound, Dodecahydro-1H-carbazole, is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1]. Therefore, it is prudent to handle 9-
Ethyldodecahydro-1H-carbazole with similar precautions, particularly concerning

environmental release.

Personal Protective Equipment (PPE) during handling and disposal should include:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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Body Protection: A standard laboratory coat.

Quantitative Data Summary
The following table summarizes key identifiers for 9-Ethyldodecahydro-1H-carbazole.

Property Value Source

CAS Number 146900-30-3 [2][3]

Molecular Formula C₁₄H₂₅N [2]

Molecular Weight 207.36 g/mol [2]

Storage
Keep in a dark place, sealed in

dry, room temperature.
[2]

Step-by-Step Disposal Protocol
The primary principle for the disposal of 9-Ethyldodecahydro-1H-carbazole is to treat it as

hazardous chemical waste. Under no circumstances should this compound be disposed of

down the drain or in regular trash.

Waste Segregation:

Collect all waste containing 9-Ethyldodecahydro-1H-carbazole, including neat

compound, solutions, and contaminated materials (e.g., pipette tips, gloves, and paper

towels), in a designated and compatible waste container.

Do not mix this waste with other incompatible waste streams.

Waste Container Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "9-Ethyldodecahydro-1H-carbazole."
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The CAS number: "146900-30-3."

An estimate of the concentration and total volume or mass.

The date the waste was first added to the container.

The potential hazards (e.g., "Harmful," "Environmental Hazard").

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure and away from drains and sources of ignition.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all the information from the waste container label.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 9-
Ethyldodecahydro-1H-carbazole.
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Disposal Workflow for 9-Ethyldodecahydro-1H-carbazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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